Cas no 1261780-29-3 (Ethyl 2-cyano-4-methoxyphenylacetate)

• Product Name: Ethyl 2-cyano-4-methoxyphenylacetate
• CAS No: 1261780-29-3
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 4796392
• Update Time: 2025-10-29

Ethyl 2-cyano-4-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-methoxyphenylacetate

• Inchi： 1S/C12H13NO3/c1-3-16-12(14)7-9-4-5-11(15-2)6-10(9)8-13/h4-6H,3,7H2,1-2H3
• InChI Key： AQKBSEVMEVNHGQ-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC(=CC=1C#N)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 281
• XLogP3: 1.8
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-4-methoxyphenylacetate

Ethyl 2-cyano-4-methoxyphenylacetate (CAS 1261780-29-3): A Versatile Chemical Intermediate for Pharmaceutical and Agrochemical Applications

Ethyl 2-cyano-4-methoxyphenylacetate (CAS 1261780-29-3) is an important chemical intermediate with significant applications in pharmaceutical synthesis and agrochemical production. This ester compound features a cyano group and methoxy phenyl moiety, making it a valuable building block for various organic transformations. With the increasing demand for specialty chemicals in drug discovery and crop protection, this compound has gained attention from researchers and manufacturers worldwide.

The molecular structure of Ethyl 2-cyano-4-methoxyphenylacetate combines several functional groups that enable diverse chemical reactions. The ester group provides reactivity for hydrolysis or transesterification, while the cyano group serves as a precursor for carboxylic acids, amides, or heterocyclic compounds. The methoxy substituent on the aromatic ring influences the electronic properties of the molecule, affecting its reactivity in electrophilic aromatic substitution reactions. These structural features make it particularly useful in the synthesis of pharmaceutical intermediates and agrochemical active ingredients.

In pharmaceutical applications, Ethyl 2-cyano-4-methoxyphenylacetate CAS 1261780-29-3 serves as a key intermediate for the synthesis of various drug candidates. Researchers have utilized this compound in the development of central nervous system (CNS) agents, anti-inflammatory drugs, and metabolic regulators. The compound's versatility allows for modifications that can lead to improved drug efficacy and reduced side effects. Recent studies have explored its potential in creating novel enzyme inhibitors, addressing one of the most searched topics in medicinal chemistry today.

The agrochemical industry has also found valuable applications for 2-cyano-4-methoxyphenylacetic acid ethyl ester. Its structural components make it suitable for developing new pesticide intermediates and plant growth regulators. With growing concerns about sustainable agriculture and environmental safety - trending topics in current agricultural research - this compound offers opportunities to develop more selective and biodegradable crop protection agents. Manufacturers are particularly interested in its potential for creating next-generation fungicides with improved environmental profiles.

From a synthetic chemistry perspective, Ethyl 2-cyano-4-methoxyphenylacetate demonstrates interesting reactivity patterns that fascinate organic chemists. The compound can undergo various transformations including Knoevenagel condensations, nucleophilic additions to the cyano group, and aromatic substitutions. These reactions enable the creation of diverse molecular architectures, answering the frequent search queries about "versatile chemical building blocks" in synthetic organic chemistry. The methoxy group's electron-donating properties and the cyano group's electron-withdrawing effects create a unique electronic environment that influences reaction outcomes.

The market for Ethyl 2-cyano-4-methoxyphenylacetate CAS 1261780-29-3 has shown steady growth, driven by increasing R&D activities in both pharmaceutical and agrochemical sectors. Quality specifications typically require high purity levels (>98%), with particular attention to residual solvents and by-products. Analytical methods such as HPLC, GC, and NMR are commonly employed for quality control, addressing another common search topic about "chemical purity analysis methods." Suppliers often provide technical data sheets containing comprehensive information about physical properties, handling, and storage conditions.

Recent advancements in green chemistry have influenced the production processes for Ethyl 2-cyano-4-methoxyphenylacetate. Manufacturers are exploring more sustainable synthetic routes that reduce waste generation and energy consumption. This aligns with the growing industry focus on environmentally friendly chemical synthesis, a hot topic in chemical manufacturing forums and publications. Some innovative approaches include catalytic methods and solvent-free reactions that maintain high yields while minimizing environmental impact.

Handling and storage of 2-cyano-4-methoxyphenylacetic acid ethyl ester require standard laboratory precautions. The compound should be stored in tightly sealed containers under inert atmosphere at recommended temperatures to maintain stability. While not classified as hazardous under normal handling conditions, proper personal protective equipment (PPE) including gloves and safety glasses should be used when working with this chemical, as with all laboratory reagents. These safety considerations respond to frequent search queries about "chemical handling best practices."

The future outlook for Ethyl 2-cyano-4-methoxyphenylacetate CAS 1261780-29-3 appears promising, with potential applications expanding into new areas of material science and specialty chemicals. Researchers are investigating its use in creating functional materials and as a precursor for advanced organic compounds. As the chemical industry continues to evolve toward more specialized and value-added products, this versatile intermediate is likely to maintain its importance in organic synthesis and industrial applications.